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Introduction

Basolite Z377, a commercial metal-organic framework (MOF) also known as MOF-177, has
garnered significant attention in the field of materials science due to its exceptional porosity
and potential for gas storage and separation applications. This technical guide provides an in-
depth overview of the initial studies conducted on Basolite Z377 for the adsorption of key
industrial gases: carbon dioxide (COz), hydrogen (Hz), and methane (CHa). The information
presented herein is intended to serve as a valuable resource for researchers and professionals
engaged in the development of advanced materials for gas capture, storage, and purification.

Basolite Z377 is a zinc-based MOF with the chemical formula Zn4sO(BTB)2z, where BTB is
1,3,5-benzenetribenzoate. Its structure is characterized by a high Brunauer-Emmett-Teller
(BET) surface area, typically reported in the range of 3100 to 4449 m?/g, and a significant pore
volume, making it an attractive candidate for adsorbing large quantities of gas molecules.[1][2]

Physicochemical Properties of Basolite Z377

A summary of the key physicochemical properties of Basolite Z377 is presented in Table 1.
These properties are crucial for understanding its gas adsorption behavior.
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Property Value References
Chemical Formula Cs4H30013Zna4 PubChem
CAS Number 676593-65-0 Sigma-Aldrich
BET Surface Area 3100 - 4449 m3/g [11[2]

Pore Volume ~1.80 cm3/g [2]

Gas Adsorption Performance

The performance of Basolite Z377 in adsorbing COz2, Hz, and CHa has been investigated
under various conditions of temperature and pressure. The following sections and tables
summarize the key findings from these initial studies.

Carbon Dioxide (CO2) Adsorption

Basolite Z377 has been explored for its potential in CO2 capture. The CO2 uptake is influenced
by factors such as pressure, temperature, and the physical form of the material (powder vs.

pellets).

Adsorption

Temperature . .

°C) Pressure (bar) Capacity Physical Form  References
(mmol/g)

25 1 0.27 Powder [3]

25 1 0.47 Pellet [3]

40 0.15 0.097 Not Specified [4]

TEPA-modified
55 Not Specified 4.6 [5]

powder

Hydrogen (Hz2) Adsorption

Hydrogen storage is a critical area of research where MOFs like Basolite Z377 show promise
due to their high surface area and low density.
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Temperature Adsorption Adsorption

K) Pressure (bar) Capacity (Wt%) Type References
77 1 ~1.5 Excess [1]

77 70 7.5 Excess [6][7]

77 70 11 Absolute [6]

298 100 ~0.62 Excess [1]

Methane (CH4) Adsorption

Methane is a primary component of natural gas, and its storage in porous materials like
Basolite Z377 is being investigated as an alternative to high-pressure compression.

Temperature (°C) Pressure (bar) CO2/CHas Selectivity References

25 1 3.21 8]

Experimental Protocols

The following sections detail the typical experimental methodologies employed in the gas
adsorption studies of Basolite Z377.

Material Activation

Proper activation of the MOF is crucial to remove any guest molecules, such as solvents or
water, from the pores, which could otherwise interfere with gas adsorption measurements. A
common activation protocol for Basolite Z377 involves the following steps:

o Sample Preparation: A specific amount of the as-synthesized Basolite Z377 powder is
placed in a sample tube.

» Solvent Exchange: To facilitate the removal of high-boiling-point solvents like
dimethylformamide (DMF) used during synthesis, a solvent exchange is often performed by
immersing the sample in a lower-boiling-point solvent (e.g., acetone) for several hours, with
the solvent being decanted and replaced multiple times.
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o Thermal Activation: The sample is then heated under a dynamic vacuum. Typical activation
conditions are heating at 120°C to 180°C for several hours.[9]

Gas Adsorption Measurements

Both volumetric and gravimetric methods are commonly used to measure gas adsorption
isotherms on MOFs.

Volumetric Method:

This technique involves introducing a known amount of gas into a calibrated volume containing
the activated MOF sample. The amount of gas adsorbed is calculated from the pressure drop
after equilibrium is reached.

o Degassing: The activated sample is further degassed in the analysis port of the instrument
(e.g., Micromeritics ASAP 2020) at elevated temperatures under high vacuum.

o Free Space Measurement: The volume of the sample tube that is not occupied by the MOF
sample (the "free space" or "dead volume") is determined, typically using a non-adsorbing
gas like helium.

» |sotherm Measurement: The sample is maintained at a constant temperature (e.g., 77 K for
H2 or 298 K for COz and CHa4). The adsorbate gas is then introduced into the sample tube in
controlled doses. After each dose, the pressure is allowed to equilibrate, and the amount of
gas adsorbed is calculated. This process is repeated at various pressures to generate an
adsorption isotherm. The desorption isotherm is measured by systematically reducing the
pressure.

Gravimetric Method:

In this method, the change in mass of the MOF sample is measured directly as it adsorbs the
gas.

o Sample Preparation and Activation: Similar to the volumetric method, the sample is activated
to remove guest molecules.
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e Measurement: The activated sample is placed in a microbalance within a high-pressure
chamber (e.g., HPVA-100). The system is pressurized with the adsorbate gas at a constant
temperature. The mass uptake of the gas by the sample is recorded as a function of
pressure. Buoyancy effects are corrected for to obtain the true amount of gas adsorbed.[10]

Experimental Workflow

The general workflow for conducting gas adsorption studies on Basolite Z377 can be
visualized as a series of sequential steps, from sample preparation to data analysis.
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Caption: General experimental workflow for gas adsorption analysis of Basolite Z377.
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Conclusion

The initial studies on Basolite Z377 have demonstrated its significant potential as a high-
performance adsorbent for various gases. Its exceptionally high surface area and pore volume
contribute to its impressive storage capacities, particularly for hydrogen at cryogenic
temperatures. While its performance for CO2 and CHa adsorption at ambient temperatures is
also notable, further research focusing on enhancing its selectivity and stability, especially in
the presence of moisture, is warranted. The detailed experimental protocols and compiled data
in this guide aim to provide a solid foundation for future investigations and the development of
Basolite Z377-based materials for practical gas storage and separation applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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adsorption]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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